Cas no 36175-36-7 (4-(butan-2-yl)-4H-1,2,4-triazole)

4-(butan-2-yl)-4H-1,2,4-triazole structure
36175-36-7 structure
Product Name:4-(butan-2-yl)-4H-1,2,4-triazole
CAS No:36175-36-7
MF:C6H11N3
MW:125.171640634537
CID:296129
PubChem ID:12888379
Update Time:2025-07-29

4-(butan-2-yl)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 4H-1,2,4-Triazole,4-(1-methylpropyl)-
    • 4H-1,2,4-Triazole,4-(1-methylpropyl)-(9CI)
    • 4-sec-Butyl-4H-1,2,4-triazole
    • 4-(sec-Butyl)-4H-1,2,4-triazole
    • 4-(butan-2-yl)-4H-1,2,4-triazole
    • Inchi: 1S/C6H11N3/c1-3-6(2)9-4-7-8-5-9/h4-6H,3H2,1-2H3
    • InChI Key: NMOMHELLMKVMQT-UHFFFAOYSA-N
    • SMILES: N1(C=NN=C1)C(C)CC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 78.4
  • Topological Polar Surface Area: 30.7

4-(butan-2-yl)-4H-1,2,4-triazole Pricemore >>

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